Cas no 6388-18-7 (1(2H)-Pyrimidinepropanenitrile, 3,4-dihydro-5-methyl-2,4-dioxo-)

• Product Name: 1(2H)-Pyrimidinepropanenitrile, 3,4-dihydro-5-methyl-2,4-dioxo-
• CAS No: 6388-18-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 4092044
• PubChem ID: 9989821
• Update Time: 2025-04-22

1(2H)-Pyrimidinepropanenitrile, 3,4-dihydro-5-methyl-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanenitrile, 3,4-dihydro-5-methyl-2,4-dioxo-
• 6388-18-7
• 1-(2-cyanoethyl)thymine
• 3-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanenitrile
• 3-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanenitrile
• AKOS014777756

• Inchi： 1S/C8H9N3O2/c1-6-5-11(4-2-3-9)8(13)10-7(6)12/h5H,2,4H2,1H3,(H,10,12,13)
• InChI Key： CKLUUTYIHZFEPA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC#N)C=C(C)C(=O)N1

Computed Properties

• Exact Mass: 179.069476538Da
• Monoisotopic Mass: 179.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 73.2Ų